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Compound of Interest

Compound Name: 18-Pentatriacontanone

Cat. No.: B1583050

Diheptadecyl Ketone: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diheptadecyl ketone, systematically known as 18-pentatriacontanone and also recognized by
its common name stearone, is a long-chain symmetrical aliphatic ketone. Its structure consists
of a central carbonyl group flanked by two heptadecyl (C17H35) alkyl chains. This molecule is
of interest to researchers in various fields, including organic synthesis, material science, and
potentially in drug delivery systems due to its lipophilic nature. This technical guide provides a
detailed overview of the physical and chemical properties of Diheptadecyl ketone, along with
experimental protocols and safety information.

Physical and Chemical Properties

Diheptadecyl ketone is a white, waxy solid at room temperature, characterized by its high
molecular weight and low volatility. Its properties are largely dictated by the long aliphatic
chains, which impart a nonpolar character to the molecule.

Table 1: Physical Properties of Diheptadecyl Ketone
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Property Value Reference(s)
Molecular Formula C35H700 [1112]
Molecular Weight 506.93 g/mol [1]
Appearance Off-white powder or solid [3]

Melting Point 86-89 °C [3114]

345 °C at 12 mmHg

Boiling Point )
(estimated)

[3]

N Insoluble in water; Soluble in
Solubility b
enzene

[3]

logP (Octanol/Water Partition ]
o 16.850 (estimated)
Coefficient)

[4]

Spectroscopic Data

The structural identification of Diheptadecyl ketone relies on various spectroscopic techniques.

The key spectral features are summarized below.

Table 2: Spectroscopic Data for Diheptadecyl Ketone
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Spectroscopic Technique

Key Features and
Observations

Reference(s)

Infrared (IR) Spectroscopy

Strong, characteristic C=0
stretching vibration between
1700-1725 cm~1. The exact
position can be influenced by
the physical state of the

sample.

13C Nuclear Magnetic
Resonance (NMR)

Spectroscopy

The carbonyl carbon (C=0)
exhibits a characteristic
chemical shift in the downfield
region of the spectrum,
typically between 200-220
ppm. The aliphatic carbons of
the heptadecyl chains will

appear in the upfield region.

Mass Spectrometry (MS)

The molecular ion peak [M]* at
m/z 506.9 is expected.
Common fragmentation
patterns for long-chain ketones
include a-cleavage (cleavage
of the C-C bond adjacent to
the carbonyl group) and

McLafferty rearrangement.

Experimental Protocols
Synthesis of Diheptadecyl Ketone via Ketonization of

Stearic Acid

This protocol describes a common method for the synthesis of symmetrical ketones from

carboxylic acids.

Principle: The ketonization of stearic acid involves the decarboxylative coupling of two stearic

acid molecules at elevated temperatures, typically in the presence of a metal oxide catalyst.
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Workflow Diagram:

Metal Oxide Catalyst (e.g., MnOz, CeOz) Purification (Recrystallization)

Crude Diheptadecyl Ketone

Click to download full resolution via product page
Caption: Workflow for the synthesis of Diheptadecyl ketone.
Materials:
» Stearic acid
¢ Metal oxide catalyst (e.g., manganese(lV) oxide or cerium(lV) oxide)

» High-temperature reaction vessel (e.g., a tube furnace or a three-necked flask with a heating
mantle)

 Inert gas supply (e.g., nitrogen or argon)

e Solvent for recrystallization (e.g., ethanol, acetone, or a mixture of hexane and ethyl acetate)
Procedure:

» Mix stearic acid with a catalytic amount of the metal oxide catalyst in the reaction vessel.

o Heat the mixture under an inert atmosphere to the reaction temperature (typically 300-400
°C).
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» Maintain the temperature for a sufficient time to allow for the evolution of carbon dioxide and
water to cease, indicating the completion of the reaction.

e Cool the reaction mixture to room temperature. The crude product will solidify.

e Dissolve the crude product in a minimal amount of a suitable hot solvent for recrystallization.
« Filter the hot solution to remove the catalyst.

» Allow the filtrate to cool slowly to induce crystallization of the pure Diheptadecyl ketone.

o Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under
vacuum.

Purification by Recrystallization

Principle: Recrystallization is a technique used to purify solid compounds based on differences
in their solubility in a particular solvent at different temperatures.

Workflow Diagram:

Pure Ketone

Cool slowly to
induce crystallization

Collect crystals
(filtration)

Wash with Dry under
cold solvent vacuum

Crude Ketone }—b

Dissolve in
minimal hot solvent

Hot filtration
(remove insoluble impurities)

Click to download full resolution via product page
Caption: General workflow for purification by recrystallization.

Procedure:

Place the crude Diheptadecyl ketone in an Erlenmeyer flask.

Add a small amount of a suitable solvent (e.g., ethanol or acetone).

Heat the mixture on a hot plate while stirring until the solid dissolves completely. Add more
solvent dropwise if necessary to achieve complete dissolution at the boiling point.

If there are insoluble impurities, perform a hot filtration.
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Remove the flask from the heat and allow it to cool slowly to room temperature.

Further cool the flask in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration using a Bichner funnel.

Wash the crystals with a small amount of cold solvent.

Dry the crystals in a desiccator or a vacuum oven.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

Principle: GC-MS is a powerful analytical technique that combines the separation capabilities of
gas chromatography with the detection and identification power of mass spectrometry.

Workflow Diagram:

( ‘Sample Preparation.
:
-

Click to download full resolution via product page
Caption: General workflow for GC-MS analysis.
Suggested GC-MS Parameters (as a starting point):

e GC Column: A non-polar or mid-polarity capillary column (e.g., DB-5ms, HP-5ms).
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« Injector Temperature: 280-300 °C.

e Oven Temperature Program: Start at a lower temperature (e.g., 150 °C), hold for a few
minutes, then ramp up to a high temperature (e.g., 320 °C) at a rate of 10-20 °C/min.

o Carrier Gas: Helium at a constant flow rate.
e MS lonization Mode: Electron lonization (El) at 70 eV.

e MS Scan Range: m/z 50-600.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of specific research on the biological activity and
involvement of Diheptadecyl ketone in cellular signaling pathways. While the metabolism and
signaling roles of "ketone bodies" (e.g., B-hydroxybutyrate, acetoacetate) are well-documented,
these are small, water-soluble molecules that are fundamentally different from the large,
lipophilic structure of Diheptadecyl ketone.[7][8]

The biological roles of long-chain aliphatic ketones are not well-established in the context of
drug development and signaling. Their high lipophilicity suggests potential interactions with cell
membranes, but specific molecular targets or signaling cascades have not been identified for
Diheptadecyl ketone. This represents a significant knowledge gap and an area for future
research.

Logical Relationship Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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